Cas no 2168-14-1 (2-(Diethylamino)methylpyridin-3-ol)

• Product Name: 2-(Diethylamino)methylpyridin-3-ol
• CAS No: 2168-14-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1109104
• PubChem ID: 252255
• Update Time: 2025-10-29

2-(Diethylamino)methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(diethylamino)methyl]-3-pyridinol
• 2-(DIETHYLAMINOMETHYL)-3-HYDROXYPYRIDINE
• 2-diethylaminomethyl-pyridin-3-ol
• 2-Diaethylaminomethyl-pyridin-3-ol
• 2-Diethylaminomethyl-3-hydroxypyridin
• 2-Diethylaminomethyl-3-hydroxy-pyridin
• 2168-14-1
• DTXSID50944283
• AKOS006274901
• SCHEMBL20476282
• 2-[(diethylamino)methyl]pyridin-3-ol
• NSC-73716
• CHEMBL4292269
• 2-((Diethylamino)methyl)pyridin-3-ol
• NSC73716
• SB54009
• 2-(diethylaminomethyl)pyridin-3-ol
• CAA16814
• 2-(Diethylamino)methylpyridin-3-ol

• Inchi： 1S/C10H16N2O/c1-3-12(4-2)8-9-10(13)6-5-7-11-9/h5-7,13H,3-4,8H2,1-2H3
• InChI Key： HYVKRYYPFVVIMN-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1CN(CC)CC

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36
• LogP: 1.62900

2-(Diethylamino)methylpyridin-3-ol Security Information

• Hazardous Material Identification：

Additional information on 2-(Diethylamino)methylpyridin-3-ol

Comprehensive Overview of 2-(Diethylamino)methylpyridin-3-ol (CAS No. 2168-14-1): Properties, Applications, and Industry Insights

2-(Diethylamino)methylpyridin-3-ol (CAS No. 2168-14-1) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with a diethylamino-methyl substituent. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The compound's CAS number 2168-14-1 serves as a universal identifier, ensuring precise classification across global chemical databases.

In recent years, the demand for pyridine derivatives like 2-(Diethylamino)methylpyridin-3-ol has surged, particularly in the development of novel drug candidates and specialty chemicals. Researchers are increasingly exploring its utility in catalysis and ligand design, where its nitrogen-rich structure offers distinct advantages. The compound's solubility profile and pH-dependent behavior make it particularly interesting for formulations requiring controlled release mechanisms.

The synthesis of 2168-14-1 typically involves multi-step organic reactions, with careful attention to reaction conditions and purification methods to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and assess its quality. These rigorous characterization protocols align with current Good Manufacturing Practices (GMP) standards in the chemical industry.

From an application perspective, 2-(Diethylamino)methylpyridin-3-ol demonstrates remarkable potential in medicinal chemistry. Its structural features make it a valuable intermediate for developing compounds with potential biological activity. Recent patent literature reveals growing interest in this molecule for creating central nervous system (CNS) agents and enzyme inhibitors, reflecting broader trends in pharmaceutical innovation.

The compound's stability under various environmental conditions has become a subject of particular interest, especially as industries focus more on sustainable chemistry practices. Studies have examined its biodegradation pathways and ecotoxicological profile, addressing growing regulatory concerns about chemical safety. This aligns with current market demands for green chemistry solutions and environmentally friendly alternatives.

In the realm of material science, researchers are investigating CAS 2168-14-1 as a potential component in functional polymers and coordination complexes. Its ability to coordinate with metal ions opens possibilities for creating novel catalytic systems and advanced materials with tailored properties. These applications resonate with current technological trends toward smart materials and nanotechnology.

The global market for 2-(Diethylamino)methylpyridin-3-ol reflects broader patterns in the fine chemicals industry, with increasing emphasis on custom synthesis and contract manufacturing. Quality specifications for this compound typically include stringent limits on impurity profiles and residual solvents, meeting the exacting standards of pharmaceutical applications. These market dynamics underscore the importance of reliable supply chains and technical documentation for specialty chemicals.

From a regulatory standpoint, proper handling and storage of 2168-14-1 require consideration of its physicochemical properties. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with this compound. This includes using proper personal protective equipment (PPE) and working in well-ventilated areas, reflecting current best practices in chemical safety management.

Future research directions for 2-(Diethylamino)methylpyridin-3-ol may explore its potential in emerging fields such as bioorthogonal chemistry and click chemistry applications. The compound's structural versatility positions it well for innovation in these cutting-edge areas of chemical research. Additionally, advances in continuous flow chemistry could potentially revolutionize its production processes, offering improvements in yield optimization and process efficiency.

For researchers and industry professionals seeking detailed technical information about CAS No. 2168-14-1, comprehensive spectral data and synthetic protocols are available through specialized chemical databases. The compound's growing importance in various chemical sectors ensures continued interest and investigation, making it a noteworthy subject in contemporary chemical research and industrial applications.